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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-fluoro-1-

nitrobenzene

CAS No.: 1260884-97-6

Cat. No.: B3006219

Get Quote

CAS: 1260884-97-6 Formula: C₇H₅ClFNO₂ Molecular Weight: 189.57 g/mol [1][2]

Part 1: The Hazard Profile (Know Your Enemy)
This compound is not merely a "toxic chemical"; it is a functionalized alkylating agent

combining the explosive potential of a nitro group with the aggressive reactivity of a benzyl

chloride. In drug discovery, it is prized for its ability to introduce the 2-fluoro-4-nitrobenzyl motif

into pharmacophores. However, this same reactivity makes it a severe biological hazard.

The "Dual-Warhead" Mechanism
The danger of 4-(Chloromethyl)-2-fluoro-1-nitrobenzene stems from two distinct reactive

centers:

The Chloromethyl Group (-CH₂Cl): This is a potent lachrymator and alkylating agent.[3] It

does not just "burn" tissue; it chemically bonds to DNA and proteins (alkylation), leading to

immediate cell death (necrosis) and long-term genotoxicity.
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The Nitro Group (-NO₂): While providing electronic activation, the nitro group adds thermal

instability. Although mono-nitro compounds are generally stable, the presence of the benzylic

halide sensitizes the molecule to thermal decomposition, particularly in the presence of

metals or bases.

GHS Classification & Risk Assessment
Based on read-across toxicology from 4-nitrobenzyl chloride and benzyl chloride analogs.

Hazard Class Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
1B DANGER

Causes severe skin

burns and eye

damage.[4]

Acute Toxicity

(Inhalation)
2 DANGER

Fatal if inhaled

(Lachrymator).

Sensitization

(Resp/Skin)
1 WARNING

May cause allergy or

asthma symptoms.

Carcinogenicity 2 WARNING
Suspected of causing

cancer (Alkylation).

Specific Target Organ

Tox
3 WARNING

May cause respiratory

irritation (STOT SE).

The "Silent" Penetration Risk
The fluorine atom at the ortho position increases the lipophilicity of the ring compared to

standard nitrobenzyl chlorides. This allows the compound to penetrate the lipid bilayer of the

skin more rapidly, potentially delivering the alkylating payload deeper into the dermis before

pain is felt.

Part 2: Engineering Controls & PPE (The Shield)
Do not rely on standard laboratory attire. The lachrymatory nature of this compound requires a

zero-exposure mindset.
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Engineering Controls
Primary Containment: All handling (weighing, transfer, reaction setup) must occur inside a

certified Chemical Fume Hood operating at a face velocity of 100 fpm (0.5 m/s).

Venting: If the reaction is heated, the condenser exhaust must be scrubbed (e.g., into a

dilute NaOH trap) to neutralize evolved HCl gas.

Static Control: Use anti-static weighing boats. The nitro group implies a sensitivity to

electrostatic discharge (ESD), especially when the solid is dry.

Personal Protective Equipment (PPE) Matrix
Body Part Standard PPE

High-Risk PPE (Scale > 5g
or Heating)

Hands

Double Gloving: Nitrile (inner)

+ Nitrile (outer). Change outer

glove immediately upon

splash.

Laminate Film (Silver Shield):

Required if handling

concentrated solutions or

during spill cleanup.

Eyes
Chemical Splash Goggles

(ANSI Z87.1).

Goggles + Face Shield (8-inch

minimum).

Respiratory
Fume hood is sufficient for

standard ops.

Full-face Respirator with

Organic Vapor/Acid Gas

(OV/AG) cartridges if outside

hood (Emergency only).

Body Lab coat (cotton/poly).
Chemical-resistant apron

(Tyvek or PVC) over lab coat.

Part 3: Operational Protocols (The Method)
Safe Weighing & Transfer

The "Closed Loop" Rule: Never transport the open container across the lab.

Protocol:
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Place the balance inside the fume hood. If this is impossible, taring must be done outside,

but the chemical addition must happen inside the hood.

Use a disposable spatula. Do not attempt to clean and reuse spatulas (hydrolysis risk

during cleaning).

If the solid creates dust, dampen it slightly with the reaction solvent (e.g., DCM or THF)

inside the stock bottle before transfer (if purity allows).

Reaction Setup & Monitoring
Solvent Choice: Avoid protic solvents (Water, Alcohols) unless hydrolysis is the intended

reaction. The chloromethyl group will rapidly hydrolyze to produce HCl gas and the benzyl

alcohol.

Exotherm Management: The alkylation reaction (e.g., with an amine) will be exothermic.

Rule: Add the 4-(Chloromethyl)-2-fluoro-1-nitrobenzene as a solution, dropwise, to the

nucleophile at 0°C.

Monitoring: Use TLC or LCMS. Caution: Do not smell the reaction mixture. The "sweet" smell

of benzyl halides is a sign of hazardous exposure.

Decontamination & Waste Disposal (The "Kill" Step)
You must chemically destroy the active alkylating agent before disposal.

Quenching Solution: 10% Ammonium Hydroxide (

) in Methanol or 5% NaOH in water.

Mechanism:[5] The ammonia/hydroxide attacks the benzylic carbon, displacing the

chloride and forming a non-volatile amine or alcohol.

Procedure:

Collect all contaminated waste (gloves, paper towels, reaction liquors) in a dedicated

container.
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Add Quenching Solution and let stand for 24 hours in the fume hood.

Check pH to ensure it remains basic (> pH 10).

Dispose of as "Halogenated Organic Waste".

Part 4: Emergency Response (The Contingency)
Visualizing the Hazard Logic
The following diagram illustrates the cascade of risks associated with this molecule.
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Figure 1: Hazard mechanism map showing hydrolysis, alkylation, and decomposition pathways.

Spill Response
Do NOT use water. Water will generate HCl gas, turning a liquid spill into a gas cloud.

Evacuate: Clear the immediate area.

PPE Up: Wear Silver Shield gloves and a respirator if outside the hood.

Absorb: Use dry sand, vermiculite, or a dedicated "Organic Spill Kit".
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Neutralize: Scoop absorbed material into a container with the Quenching Solution

(Ammonium Hydroxide/Methanol).

First Aid
Eye Contact (Lachrymator): Flush immediately with water for 15 minutes.[6][7] Force eyelids

open. Time is critical to prevent corneal opacity.

Skin Contact: Wash with soap and water.[5][6][7][8][9] Do not use alcohol

(ethanol/isopropanol) on the skin; it may increase the solubility and penetration of the

compound into the bloodstream.

Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel. Pulmonary edema may be delayed up to 24 hours.

Part 5: References
Organic Syntheses. (2014). Handling of Benzyl Chloromethyl Ether and Related Alkylating

Agents. Org. Synth. 2014, 91, 24-31. (Reference for lachrymator handling protocols).

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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